![molecular formula C7H8N2 B118772 6,7-dihydro-5H-pyrrolo[3,4-b]pyridine CAS No. 147739-88-6](/img/structure/B118772.png)
6,7-dihydro-5H-pyrrolo[3,4-b]pyridine
Overview
Description
6,7-dihydro-5H-pyrrolo[3,4-b]pyridine is a chemical compound with the molecular formula C7H8N2 . It is also known as 5H,6H,7H-pyrrolo [3,4-b]pyridine . This compound is used in the synthesis of various pharmaceuticals and has been identified as an allosteric modulator of the M4 muscarinic acetylcholine receptor .
Synthesis Analysis
The synthesis of 6,7-dihydro-5H-pyrrolo[3,4-b]pyridine involves various chemical reactions. For instance, one method involves the reaction with alkyl halides in the presence of sodium hydroxide and a phase transfer catalyst to afford 7-alkylated derivatives .Molecular Structure Analysis
The molecular structure of 6,7-dihydro-5H-pyrrolo[3,4-b]pyridine consists of a pyrrolopyridine core, which is a fused ring system containing a pyrrole ring and a pyridine ring . The molecular weight of this compound is 120.15 g/mol .Chemical Reactions Analysis
The chemical reactions involving 6,7-dihydro-5H-pyrrolo[3,4-b]pyridine are complex and can lead to various products depending on the reaction conditions. For example, the reaction involving intramolecular double-alkylation at C-7 and N-6 with dihalides leads to novel fused heterocyclic systems .Physical And Chemical Properties Analysis
6,7-dihydro-5H-pyrrolo[3,4-b]pyridine is a solid at room temperature . It has a density of 1.1±0.1 g/cm3, a boiling point of 215.8±30.0 °C at 760 mmHg, and a vapor pressure of 0.1±0.4 mmHg at 25°C . It has a molar refractivity of 35.3±0.3 cm3, and its polar surface area is 25 Å2 .Scientific Research Applications
Biological Activities
Pyrrolopyrazine derivatives, which include 6,7-dihydro-5H-pyrrolo[3,4-b]pyridine, have been found to exhibit a wide range of biological activities. These include antimicrobial, anti-inflammatory, antiviral, antifungal, antioxidant, antitumor, and kinase inhibitory activities .
Synthesis of Derivatives
7-Substituted 6,7-dihydro-5H-pyrrolo[3,4-b]pyridin-5-ones can be synthesized by reacting the corresponding 7-hydroxy derivatives with various nucleophiles. This includes active methylene compounds, aromatics, alcohols, p-toluenethiol, benzenesulfinic acid, triethyl phosphite, ammonia, and amines under acidic or basic conditions .
ATR Inhibitors
6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine derivatives have been discovered as a new class of ATR inhibitors. ATR (Ataxia telangiectasia and Rad3 related) kinase is a key regulatory protein in the DNA damage response (DDR), responsible for sensing replication stress (RS). It is considered a potential target for cancer treatment .
Allosteric Modulators
6,7-dihydro-5H-pyrrolo[3,4-b]pyridine-5-one compounds have been found to be allosteric modulators of the M4 muscarinic acetylcholine receptor .
Drug Discovery Research
The structure of pyrrolopyrazine, which includes 6,7-dihydro-5H-pyrrolo[3,4-b]pyridine, is an attractive scaffold for drug discovery research .
Natural Products
Numerous pyrrolopyrazine derivatives, including 6,7-dihydro-5H-pyrrolo[3,4-b]pyridine, have been isolated from natural sources such as plants, microbes, soil, and marine life .
Mechanism of Action
Target of Action
The primary target of 6,7-dihydro-5H-pyrrolo[3,4-b]pyridine is the M4 muscarinic acetylcholine receptor . This receptor plays a crucial role in the nervous system, mediating various physiological functions such as heart rate, smooth muscle contraction, and neurotransmission .
Mode of Action
6,7-dihydro-5H-pyrrolo[3,4-b]pyridine acts as an allosteric modulator of the M4 muscarinic acetylcholine receptor . This means it binds to a site on the receptor that is distinct from the primary (orthosteric) site where acetylcholine binds. This allosteric binding can influence the receptor’s response to acetylcholine, potentially enhancing or inhibiting its activity .
Biochemical Pathways
This receptor is involved in various neurological and psychiatric disorders , suggesting that modulation of its activity could have broad effects on neural signaling pathways.
Result of Action
The molecular and cellular effects of 6,7-dihydro-5H-pyrrolo[3,4-b]pyridine’s action would be primarily related to its modulation of the M4 muscarinic acetylcholine receptor. By acting as an allosteric modulator, it could alter the receptor’s response to acetylcholine, thereby influencing cellular processes regulated by this receptor .
Safety and Hazards
The safety data sheet (SDS) for 6,7-dihydro-5H-pyrrolo[3,4-b]pyridine indicates that it is a hazardous substance. It has hazard statements H302-H315-H319-H332-H335, which indicate that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, harmful if inhaled, and may cause respiratory irritation .
properties
IUPAC Name |
6,7-dihydro-5H-pyrrolo[3,4-b]pyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8N2/c1-2-6-4-8-5-7(6)9-3-1/h1-3,8H,4-5H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SJMNQXLXIIXDDS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2=C(CN1)N=CC=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80364031 |
Source
|
| Record name | 6,7-dihydro-5H-pyrrolo[3,4-b]pyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80364031 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
120.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6,7-dihydro-5H-pyrrolo[3,4-b]pyridine | |
CAS RN |
147739-88-6 |
Source
|
| Record name | 6,7-dihydro-5H-pyrrolo[3,4-b]pyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80364031 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 6,7-Dihydro-5H-pyrrolo[3,4-b]pyridine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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